Cas no 647849-16-9 (6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-)

• Product Name: 6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-
• CAS No: 647849-16-9
• MF: C₁₆H₁₆ClN₃
• MW: 285.771342277527
• CID: 416444
• PubChem ID: 58669778
• Update Time: 2025-04-19

6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-
• 6-(4-chlorophenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
• DTXSID50729658
• 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-6H-Pyrrolo[3,4-d]pyridazine
• FT-0717766
• 647849-16-9
• SCHEMBL8359653

• Inchi： 1S/C16H16ClN3/c1-9-15-11(3)20(14-7-5-13(17)6-8-14)12(4)16(15)10(2)19-18-9/h5-8H,1-4H3
• InChI Key： LWGNQLTWQCZSIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C2C(C)=NN=C(C)C2=C1C

Computed Properties

• Exact Mass: 285.10348
• Monoisotopic Mass: 285.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles